N-(2,5-dimethylphenyl)-2-[(1-hydroxy-9-oxo-9H-xanthen-3-yl)oxy]acetamide

Specification

• Molecular Formula: C23H19NO5
• Molecular Weight: 389.4 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-(1-hydroxy-9-oxoxanthen-3-yl)oxyacetamide
• Standard InChI: InChI=1S/C23H19NO5/c1-13-7-8-14(2)17(9-13)24-21(26)12-28-15-10-18(25)22-20(11-15)29-19-6-4-3-5-16(19)23(22)27/h3-11,25H,12H2,1-2H3,(H,24,26)
• Standard InChI Key: LATPORJAFWTZSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)COC2=CC(=C3C(=C2)OC4=CC=CC=C4C3=O)O

Introduction

N-(2,5-dimethylphenyl)-2-[(1-hydroxy-9-oxo-9H-xanthen-3-yl)oxy]acetamide is a synthetic organic compound with a complex structure that incorporates both a dimethylphenyl group and a xanthenyl moiety. This compound is classified as an amide due to the presence of the amide functional group (-C(=O)N-) and is of interest in medicinal chemistry and pharmacology due to its potential biological activities.

Classification:

• Organic Compound: Due to its carbon-based structure.

• Amide: Contains the amide functional group.

• Xanthene Derivative: Incorporates a xanthenyl moiety, known for fluorescent properties and potential biological activities.

Synthesis and Chemical Reactions

The synthesis of N-(2,5-dimethylphenyl)-2-[(1-hydroxy-9-oxo-9H-xanthen-3-yl)oxy]acetamide typically involves multi-step organic reactions. These may include acylation reactions and coupling reactions, depending on the desired yield and purity of the final product.

Potential Chemical Reactions:

• Hydrolysis: Amide hydrolysis to form carboxylic acids and amines.

• Condensation Reactions: With other compounds to form new amides or esters.

• Nucleophilic Substitution: Involving the xanthenyl moiety.

Spectroscopic Analysis

To confirm the structure and functional groups of N-(2,5-dimethylphenyl)-2-[(1-hydroxy-9-oxo-9H-xanthen-3-yl)oxy]acetamide, spectroscopic techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) can be employed.

Techniques:

• IR Spectroscopy: Identifies functional groups based on absorption bands.

• NMR Spectroscopy: Provides detailed information on molecular structure and dynamics.

• MS Spectroscopy: Determines molecular weight and fragmentation patterns.

Biological and Pharmacological Applications

The compound's potential biological activities are of interest in medicinal chemistry. Xanthene derivatives are known for their antioxidant properties, and this compound may exhibit similar effects. Further research is needed to elucidate its specific mechanisms of action.

Potential Applications:

• Drug Development: Targeting specific biological pathways.

• Antioxidant Properties: Similar to other xanthene derivatives.

• Imaging Applications: Utilizing fluorescent properties of xanthenes.

Solubility Characteristics:

• Organic Solvents: Moderate solubility.

• Water: Low solubility due to molecular size.